Cas no 13878-08-5 (Propanedioic-1,3-14C2acid (9CI))

Propanedioic-1,3-14C2acid (9CI) structure
13878-08-5 structure
Product Name:Propanedioic-1,3-14C2acid (9CI)
CAS No:13878-08-5
MF:C3H4O4
MW:108.046544075012
CID:119994
PubChem ID:12200651
Update Time:2025-04-18

Propanedioic-1,3-14C2acid (9CI) Chemical and Physical Properties

Names and Identifiers

    • Propanedioic-1,3-14C2acid (9CI)
    • MALONIC ACID, [1,3-14C]
    • (1,3-14C2)Propanedioic acid
    • Malonic acid,[1,3-14c]
    • 13878-08-5
    • Inchi: 1S/C3H4O4/c4-2(5)1-3(6)7/h1H2,(H,4,5)(H,6,7)/i2+2,3+2
    • InChI Key: OFOBLEOULBTSOW-FTOQCNSHSA-N
    • SMILES: O[14C](C[14C](=O)O)=O

Computed Properties

  • Exact Mass: 108.01744258g/mol
  • Monoisotopic Mass: 108.01744258g/mol
  • Isotope Atom Count: 2
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 2
  • Complexity: 83.1
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.8
  • Topological Polar Surface Area: 74.6Ų
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